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Monomethyl Phthalate O-β-D-Glucuronide Monomethyl Phthalate O-β-D-Glucuronide
Brand Name: Vulcanchem
CAS No.: 53819-80-0
VCID: VC0127019
InChI: InChI=1S/C15H16O10/c1-23-13(21)6-4-2-3-5-7(6)14(22)25-15-10(18)8(16)9(17)11(24-15)12(19)20/h2-5,8-11,15-18H,1H3,(H,19,20)/t8-,9-,10+,11-,15-/m0/s1
SMILES: COC(=O)C1=CC=CC=C1C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula: C15H16O10
Molecular Weight: 356.283

Monomethyl Phthalate O-β-D-Glucuronide

CAS No.: 53819-80-0

Reference Standards

VCID: VC0127019

Molecular Formula: C15H16O10

Molecular Weight: 356.283

Monomethyl Phthalate O-β-D-Glucuronide - 53819-80-0

CAS No. 53819-80-0
Product Name Monomethyl Phthalate O-β-D-Glucuronide
Molecular Formula C15H16O10
Molecular Weight 356.283
IUPAC Name (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(2-methoxycarbonylbenzoyl)oxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C15H16O10/c1-23-13(21)6-4-2-3-5-7(6)14(22)25-15-10(18)8(16)9(17)11(24-15)12(19)20/h2-5,8-11,15-18H,1H3,(H,19,20)/t8-,9-,10+,11-,15-/m0/s1
Standard InChIKey HIJXKMHXOVKBEK-AOVQSLKQSA-N
SMILES COC(=O)C1=CC=CC=C1C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O
Synonyms 1-(Methyl 1,2-Benzenedicarboxylate) β-D-Glucopyranuronic Acid; Monomethylphthalate Glucuronide;
PubChem Compound 71750651
Last Modified Nov 11 2021
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